N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(3,4-dimethylphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[7-(3,4-dimethylphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N5O4S/c1-14-3-5-17(11-15(14)2)27-7-8-28-21(22(27)30)25-26-23(28)33-13-20(29)24-16-4-6-18-19(12-16)32-10-9-31-18/h3-8,11-12H,9-10,13H2,1-2H3,(H,24,29)
• InChI Key: MNQXFKOIIGQZCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)NC4=CC5=C(C=C4)OCCO5)C2=O)C
• Molecular Formula: C23H21N5O4S
• Molecular Weight: 463.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(3,4-dimethylphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N5O4S and its molecular weight is 463.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial and Antifungal Properties : Research has delved into synthesizing various heterocyclic compounds, including those related to the specified chemical, demonstrating notable antimicrobial and antifungal activities. For instance, Hassan et al. (2013) synthesized a series of 2-pyrazolines and pyrazole derivatives, showing effectiveness against both Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. The study highlights the potential of these compounds in developing new antimicrobial agents (Hassan, 2013).

Antioxidant Properties : Ahmad et al. (2012) reported on the synthesis of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, showing moderate to significant antioxidant activities. This research suggests the therapeutic potential of such compounds in oxidative stress-related conditions (Ahmad et al., 2012).

Insecticidal Applications : Fadda et al. (2017) explored the insecticidal effects of novel heterocycles against the cotton leafworm, Spodoptera littoralis, indicating the potential use of these compounds in agricultural pest management (Fadda et al., 2017).

Molecular Docking and In Vitro Screening

Drug Discovery : Flefel et al. (2018) synthesized a series of novel pyridine and fused pyridine derivatives, subjected to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The study underscores the importance of these compounds in drug discovery, particularly for antimicrobial and antioxidant activities (Flefel et al., 2018).

Anticancer Activities

Anticancer Potential : Riyadh et al. (2013) described the synthesis of triazole, triazolotriazine, and pyrazolotriazine derivatives incorporating an antipyrin-4-yl or antipyrin-4-ylcarboxamide moiety, with some compounds exhibiting anticancer activities. This suggests the role of such compounds in developing new cancer therapeutics (Riyadh et al., 2013).